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CAS No.: 17857-44-2

Cat. No.: B103298

Get Quote

Executive Summary
Acetylium hexachloroantimonate (

) is a quintessential acylium salt, representing a stabilized form of the highly electrophilic acetyl
cation. While the acetylium ion (

) is transient in standard Friedel-Crafts reactions, the use of the weakly coordinating
hexachloroantimonate anion (

) allows for its isolation as a crystalline solid. This guide details the structural integrity, stability
limits, and rigorous handling protocols required to utilize this reagent effectively in organic
synthesis and mechanistic studies.[1]

Fundamental Chemistry & Structure
The stability of acetylium hexachloroantimonate arises from the interaction between the

strongly electrophilic acylium cation and the non-nucleophilic, weakly coordinating

anion.
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The Cation: Acetylium ( )
Unlike the

hybridized carbonyl carbon in acetyl chloride, the carbonyl carbon in the acetylium cation is

hybridized. This results in a linear geometry (

angle of 180°) and a carbon-oxygen bond with significant triple-bond character.

Bond Length: The

bond length is approximately 1.11 Å, significantly shorter than the 1.18 Å found in acetyl
chloride, indicating the resonance contribution of the oxonium form:

[1]

Spectroscopy (IR): The diagnostic vibrational signature is the

stretching frequency, which appears at 2200–2300 cm⁻¹.[1] This is a dramatic shift from the
~1800 cm⁻¹ observed for acetyl chloride, confirming the change in bond order.[1]

The Anion: Hexachloroantimonate ( )
The

anion is octahedral and acts as a "sink" for electron density. Its large size and charge
delocalization make it a poor nucleophile, preventing the back-attack on the acetylium center
that would regenerate the covalent acyl chloride.[1] This "weak coordination" is the
thermodynamic key to the salt's existence in the solid state.

Synthesis & Preparation Protocol
The preparation of acetylium hexachloroantimonate is an exothermic Lewis acid-base reaction.

It must be conducted under strictly anhydrous conditions to prevent immediate hydrolysis.[1]

Reagents
Acetyl Chloride (

): Freshly distilled.[1]
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Antimony Pentachloride (

): Highly corrosive liquid; handle with extreme care.

Solvent: Freon-113 (

), Sulfur Dioxide (

), or Dichloromethane (

).[1] Note:

is preferred for high solubility and stability.

Step-by-Step Workflow
System Preparation: Flame-dry a Schlenk flask or reaction vessel under a stream of dry

nitrogen or argon.[1]

Solvation: Dissolve acetyl chloride (1.0 equiv) in the chosen solvent at -78°C (dry

ice/acetone bath) to control the exotherm.

Addition: Add antimony pentachloride (1.0 equiv) dropwise.[1] The reaction is instantaneous.

Observation: A crystalline precipitate (white to pale yellow) forms immediately in non-polar

solvents (Freon). In

, the salt remains soluble.[1]

Isolation:

If in Freon/CH2Cl2: Filter the solid under inert atmosphere.[1]

If in SO2: Evaporate the solvent at low temperature.[1]

Purification: Wash the solid with cold, dry pentane to remove unreacted precursors.[1]

Reaction Pathway Diagram[1]
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Figure 1: Synthesis pathway from covalent precursors to the ionic salt.[1]

Stability Profile
Thermal Stability
Acetylium hexachloroantimonate is a crystalline solid that is generally stable at room

temperature only in a strictly inert atmosphere.[1]

Melting Point: The salt does not exhibit a clean melting point.[1] It typically sublimes or

decomposes with darkening between 150°C and 180°C.[1]

Decomposition: At elevated temperatures, it can dissociate back into acetyl chloride and

, or decompose further into ketene (

) and protonated antimony species if any trace protons are present.[1]

Hydrolytic Instability (Critical)
The salt is extremely hygroscopic. The acetylium cation is a potent electrophile that reacts

violently with water.[1]

Reaction:

(which further hydrolyzes).

Visual Indicator: The white crystalline solid turns into a gummy, fuming liquid upon exposure

to air due to the formation of HCl and acetic acid.[1]

Chemical Reactivity[1]
Electrophilicity: It is a more powerful acetylating agent than acetyl chloride or acetic

anhydride.[1] It reacts with arenes (Friedel-Crafts) without the need for additional Lewis acid
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catalyst.

Solvent Compatibility:

Compatible:

,

(short term),

.[1]

Incompatible: Ethers (cleavage), Alcohols (esterification), Ketones (polymerization).[1]

Handling & Storage Best Practices
To maintain the integrity of

, a "Self-Validating Storage System" is recommended.

Parameter Specification Reason

Atmosphere Argon or Nitrogen (Dry Box)
Prevents hydrolysis from

atmospheric moisture.

Temperature -20°C to 4°C
Slows thermal dissociation and

disproportionation.[1]

Container
Teflon-lined Schlenk tube or

sealed ampoule

Glass surfaces must be

silanized to prevent surface

hydrolysis.[1]

Indicator Physical Appearance

Any liquefaction or color

change (yellowing) indicates

decomposition.

Stability Logic Diagram
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Figure 2: Primary decomposition pathways triggered by environmental factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability and Handling of Acetylium
Hexachloroantimonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103298/docs#technical-guide-stability-and-handling-
of-acetylium-hexachloroantimonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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